Cas no 66639-63-2 (1,2-Benzenediamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product Name: 1,2-Benzenediamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 66639-63-2
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 396052
• PubChem ID: 10877668
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
• 4-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,2-diamine
• SCHEMBL1143063
• 2-(3,4-diaminophenyl)-imidazoline
• DTXSID60446768
• 66639-63-2

• Inchi： 1S/C9H12N4/c10-7-2-1-6(5-8(7)11)9-12-3-4-13-9/h1-2,5H,3-4,10-11H2,(H,12,13)
• InChI Key： QVZGXYWTAPUJRR-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=C(C=2)N)N)=NCC1

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.43